Cas no 1806004-32-9 (2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1806004-32-9
• MF: C₁₀H₆F₆N₂O₂
• MW: 300.157263278961
• CID: 4840343
• Update Time: 2025-05-26

2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C10H6F6N2O2/c1-19-8-6(9(11,12)13)7(20-10(14,15)16)5(2-3-17)4-18-8/h4H,2H2,1H3
• InChI Key： QCPRDXYDBNPSCI-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(CC#N)C=1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 374
• XLogP3: 2.9
• Topological Polar Surface Area: 55.1

Additional information on 2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile

Comprehensive Overview of 2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806004-32-9)

2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1806004-32-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique molecular structure, combining methoxy, trifluoromethoxy, and trifluoromethyl groups, which enhance its reactivity and selectivity in synthetic pathways. Its acetonitrile moiety further contributes to its versatility as an intermediate in organic synthesis.

The growing interest in fluorinated compounds like 2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile stems from their ability to improve metabolic stability and bioavailability in drug design. Researchers are increasingly exploring its potential in crop protection and medicinal chemistry, particularly in the development of novel heterocyclic scaffolds. Its CAS No. 1806004-32-9 is frequently searched in databases such as SciFinder and Reaxys, reflecting its relevance in cutting-edge scientific studies.

One of the key advantages of this compound lies in its electron-withdrawing groups, which make it a valuable building block for pesticide formulations and pharmaceutical intermediates. Recent studies highlight its role in optimizing lead compounds for diseases like diabetes and neurodegenerative disorders. The trifluoromethyl and trifluoromethoxy substituents are particularly noteworthy for their ability to modulate lipophilicity and binding affinity in target molecules.

From an industrial perspective, 2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile is gaining traction due to its compatibility with green chemistry principles. Manufacturers are adopting sustainable synthesis methods to reduce environmental impact, aligning with global trends toward eco-friendly production. This aligns with frequent search queries like "fluorinated pyridine synthesis" and "green chemistry intermediates," underscoring its alignment with contemporary research priorities.

Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring high purity for research applications. Its stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry. The demand for CAS No. 1806004-32-9 is expected to rise as more studies validate its utility in drug discovery pipelines.

In summary, 2-Methoxy-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-5-acetonitrile represents a critical tool for modern chemists and biologists. Its multifaceted applications, from agrochemical innovation to therapeutic development, position it as a compound of enduring scientific and industrial value. As research into fluorinated heterocycles expands, this molecule will likely remain at the forefront of interdisciplinary innovation.